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An In-depth Technical Guide to the Physical Properties of 2,2,6-Trimethylcyclohexanone

This technical guide provides a comprehensive overview of the key physical properties of

2,2,6-trimethylcyclohexanone, specifically its boiling point and density. The information is

intended for researchers, scientists, and professionals in the field of drug development and

other scientific disciplines who require precise data for modeling, synthesis, and formulation.

This document outlines the experimentally determined values for these properties and

describes the general methodologies employed for their measurement.

Physical Properties of 2,2,6-
Trimethylcyclohexanone
2,2,6-Trimethylcyclohexanone, a cyclic ketone, is a colorless to pale yellow liquid at room

temperature.[1][2][3] Its physical characteristics are crucial for its handling, application in

chemical syntheses, and for predicting its behavior in various chemical and physical processes.

Data Presentation
The quantitative physical properties of 2,2,6-trimethylcyclohexanone are summarized in the

table below. These values represent a consensus from multiple reliable chemical data sources.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1581249?utm_src=pdf-interest
https://www.benchchem.com/product/b1581249?utm_src=pdf-body
https://www.benchchem.com/product/b1581249?utm_src=pdf-body
https://www.benchchem.com/product/b1581249?utm_src=pdf-body
https://www.benchchem.com/product/b1581249?utm_src=pdf-body
https://www.benchchem.com/product/b1581249?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://store.astm.org/d5443-14r18.html
https://www.laboratuar.com/en/testler/astm-testleri/astm-d4052-dijital-yogunluk-olcer-ile-sivilarin-yogunlugu-bagil-yogunlugu-ve-api-yercekimi-icin-standart-test-yontemi/
https://www.benchchem.com/product/b1581249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions

Boiling Point 178-179 °C
At 760 mmHg (atmospheric

pressure)[4][5][6][7]

61-62 °C
At 15 mmHg (reduced

pressure)[8]

Density 0.904 g/mL At 25 °C[9][5][6]

0.900-0.907 g/mL At 25 °C[1][7]

0.91 g/mL At 20 °C

Experimental Protocols
While specific experimental records for the determination of these properties for 2,2,6-
trimethylcyclohexanone are not publicly detailed, the following sections describe the

standard and widely accepted methodologies for measuring the boiling point and density of

liquid organic compounds. These protocols are based on established laboratory techniques

and international standards, such as those from the Organisation for Economic Co-operation

and Development (OECD) and ASTM International.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Method 1: Simple Distillation

This is a common and effective method for determining the boiling point of a pure liquid.

Apparatus: A round-bottom flask, a distillation head with a port for a thermometer, a

condenser, a receiving flask, a heat source (heating mantle or oil bath), and a calibrated

thermometer.

Procedure:
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The liquid sample (2,2,6-trimethylcyclohexanone) is placed in the round-bottom flask

along with boiling chips to ensure smooth boiling.

The distillation apparatus is assembled. The thermometer bulb is positioned so that its top

is level with the bottom of the side arm of the distillation head, ensuring it measures the

temperature of the vapor that is distilling.

The liquid is heated, and as it boils, the vapor rises into the distillation head.

The vapor then passes into the condenser, where it is cooled by circulating water and

condenses back into a liquid.

The condensed liquid (distillate) is collected in the receiving flask.

The temperature is recorded when it stabilizes during the distillation process. This stable

temperature is the boiling point of the liquid.[5]

Method 2: Thiele Tube Method (Micro Boiling Point Determination)

This method is suitable for small quantities of liquid.

Apparatus: A Thiele tube, a thermometer, a small test tube (fusion tube), a capillary tube

sealed at one end, a heat source (Bunsen burner or hot plate), and a liquid bath (e.g.,

paraffin oil).

Procedure:

A few drops of the liquid sample are placed into the small test tube.

The capillary tube is placed in the test tube with its open end downwards.

The test tube is attached to the thermometer, and both are immersed in the Thiele tube

containing the heating oil.

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

expands and escapes as bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.
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The heat source is then removed, and the apparatus is allowed to cool.

The temperature at which the liquid is drawn into the capillary tube is recorded as the

boiling point.[10][11][12]

Density Determination
Density is the mass of a substance per unit volume.

Method 1: Pycnometry

This is a highly accurate method for determining the density of liquids.

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary tube through it), a high-precision analytical balance, and a constant-temperature

bath.

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately weighed.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped. The

stopper is inserted, and any excess liquid that emerges from the capillary is carefully

wiped off.

The filled pycnometer is placed in a constant-temperature bath (e.g., at 25 °C) to allow the

liquid to reach thermal equilibrium.

The pycnometer is removed from the bath, dried, and its mass is accurately weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.

The volume of the pycnometer is determined by repeating the procedure with a reference

liquid of known density (e.g., deionized water).

The density of the sample is calculated by dividing the mass of the sample by the volume

of the pycnometer.
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Method 2: Digital Density Meter (Oscillating U-tube Method)

This is a rapid and accurate automated method, often compliant with standards like ASTM

D4052.[3][13][14][15]

Apparatus: A digital density meter.

Procedure:

The instrument is calibrated using certified reference standards (e.g., dry air and deionized

water).

A small volume of the liquid sample is injected into the oscillating U-tube of the density

meter.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.

The density of the sample is automatically calculated from this change in frequency and

displayed by the instrument. The measurement is typically performed at a controlled

temperature.

Mandatory Visualization
The following diagram illustrates a generalized workflow for the experimental determination and

verification of the physical properties of a liquid organic compound such as 2,2,6-
trimethylcyclohexanone.
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Workflow for Physical Property Determination
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Perform Experiment
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Calculate Final Values
and Uncertainty
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Controlled Temperature (e.g., 25°C)
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or Instrument Reading

Compare with Literature Values

Generate Technical Report
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Caption: Generalized workflow for determining physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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